![molecular formula C18H17F3N2O2 B5834824 2-(2,3-dimethylphenoxy)-N'-[4-(trifluoromethyl)benzylidene]acetohydrazide](/img/structure/B5834824.png)
2-(2,3-dimethylphenoxy)-N'-[4-(trifluoromethyl)benzylidene]acetohydrazide
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Overview
Description
2-(2,3-dimethylphenoxy)-N'-[4-(trifluoromethyl)benzylidene]acetohydrazide, also known as LSF-2-4, is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound belongs to the class of hydrazide derivatives, which have been found to possess a wide range of biological activities, including anti-inflammatory, anti-tumor, and anti-viral properties. In
Mechanism of Action
The exact mechanism of action of 2-(2,3-dimethylphenoxy)-N'-[4-(trifluoromethyl)benzylidene]acetohydrazide is not fully understood, but it has been proposed to act through multiple pathways. One proposed mechanism is the inhibition of the NF-κB signaling pathway, which is involved in the regulation of inflammation and cell survival. This compound has been found to inhibit the activation of NF-κB and to suppress the expression of its downstream target genes. Another proposed mechanism is the modulation of the PI3K/Akt/mTOR signaling pathway, which is involved in the regulation of cell growth and survival. This compound has been shown to inhibit the activation of this pathway and to induce apoptosis in cancer cells.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects in different cell types and animal models. In cancer cells, this compound has been shown to induce cell cycle arrest, apoptosis, and autophagy, and to inhibit the migration and invasion of cancer cells. In immune cells, this compound has been found to suppress the production of pro-inflammatory cytokines, such as TNF-α and IL-6, and to promote the differentiation of regulatory T cells. In animal models of Alzheimer's disease, this compound has been found to reduce amyloid beta deposition and to improve cognitive function.
Advantages and Limitations for Lab Experiments
One advantage of using 2-(2,3-dimethylphenoxy)-N'-[4-(trifluoromethyl)benzylidene]acetohydrazide in lab experiments is its high purity and stability, which allows for accurate and reproducible results. Another advantage is its broad range of biological activities, which makes it a versatile tool for studying various cellular and molecular processes. However, one limitation of using this compound is its relatively low solubility in water, which may require the use of organic solvents or other solubilization methods. Another limitation is the lack of information on its potential toxicity and side effects, which may limit its clinical applications.
Future Directions
There are many potential future directions for the study of 2-(2,3-dimethylphenoxy)-N'-[4-(trifluoromethyl)benzylidene]acetohydrazide. One direction is the investigation of its potential applications in other scientific fields, such as infectious diseases, cardiovascular diseases, and metabolic disorders. Another direction is the exploration of its synergistic effects with other compounds or therapies, which may enhance its therapeutic efficacy. Additionally, the development of new analogs or derivatives of this compound may lead to the discovery of more potent and selective compounds with improved pharmacological properties.
Synthesis Methods
The synthesis of 2-(2,3-dimethylphenoxy)-N'-[4-(trifluoromethyl)benzylidene]acetohydrazide involves the reaction of 2-(2,3-dimethylphenoxy)acetic acid with 4-(trifluoromethyl)benzaldehyde in the presence of hydrazine hydrate. The resulting product is then purified by recrystallization to obtain a white solid with a melting point of 210-212°C. This method has been reported to yield this compound with a purity of over 98%.
Scientific Research Applications
2-(2,3-dimethylphenoxy)-N'-[4-(trifluoromethyl)benzylidene]acetohydrazide has been studied for its potential applications in various scientific fields, including cancer research, immunology, and neuroscience. In cancer research, this compound has been found to inhibit the growth and proliferation of various types of cancer cells, including breast cancer, lung cancer, and colon cancer cells. In immunology, this compound has been shown to modulate the activity of immune cells, such as T cells and macrophages, and to suppress the production of pro-inflammatory cytokines. In neuroscience, this compound has been found to have neuroprotective effects and to improve cognitive function in animal models of Alzheimer's disease.
Properties
IUPAC Name |
2-(2,3-dimethylphenoxy)-N-[(E)-[4-(trifluoromethyl)phenyl]methylideneamino]acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H17F3N2O2/c1-12-4-3-5-16(13(12)2)25-11-17(24)23-22-10-14-6-8-15(9-7-14)18(19,20)21/h3-10H,11H2,1-2H3,(H,23,24)/b22-10+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OZCQAZOWDAYWEL-LSHDLFTRSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)OCC(=O)NN=CC2=CC=C(C=C2)C(F)(F)F)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=C(C(=CC=C1)OCC(=O)N/N=C/C2=CC=C(C=C2)C(F)(F)F)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H17F3N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
350.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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